1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol

• IUPAC Name: 1-(3-hydroxy-3-thiophen-2-ylprop-1-ynyl)cyclohexan-1-ol
• InChI: InChI=1S/C13H16O2S/c14-11(12-5-4-10-16-12)6-9-13(15)7-2-1-3-8-13/h4-5,10-11,14-15H,1-3,7-8H2
• InChI Key: QPSXUECIUHTIRP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#CC(C2=CC=CS2)O)O
• Molecular Formula: C13H16O2S
• Molecular Weight: 236.33 g/mol

Description

1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol, also known as THC-OH, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. THC-OH is a derivative of THC, the psychoactive component of cannabis, and has been found to exhibit unique properties that make it a promising candidate for various research studies.

Scientific Research Applications

1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol has a wide range of potential applications in scientific research, including the study of the endocannabinoid system, the development of new drugs, and the investigation of the effects of cannabinoids on various physiological and biochemical processes. 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol has been found to exhibit unique properties that make it a promising candidate for various research studies, including its ability to bind to both CB1 and CB2 receptors with high affinity, its low toxicity, and its ability to cross the blood-brain barrier.

Mechanism of Action

The mechanism of action of 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol is complex and involves the activation of the endocannabinoid system, which is a complex signaling pathway that regulates various physiological processes in the body. 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol binds to both CB1 and CB2 receptors, which are located throughout the body, including in the brain, immune system, and gastrointestinal tract. The binding of 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol to these receptors results in the activation of various signaling pathways, which can lead to a wide range of physiological and biochemical effects.
Biochemical and Physiological Effects:
1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol has been found to exhibit a wide range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-cancer properties. 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol has been shown to reduce pain and inflammation in various animal models, and it has also been found to inhibit the growth and proliferation of cancer cells in vitro. 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol has also been found to have neuroprotective properties, and it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol has several advantages for lab experiments, including its high affinity for CB1 and CB2 receptors, its low toxicity, and its ability to cross the blood-brain barrier. However, there are also some limitations to using 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol in lab experiments, including its relatively high cost, its complex synthesis method, and the lack of standardized protocols for its use.

Future Directions

There are several future directions for research on 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol, including the development of new drugs based on its structure, the investigation of its potential applications in the treatment of various diseases, and the exploration of its effects on various physiological and biochemical processes. Additionally, more research is needed to fully understand the mechanism of action of 1-[3-hydroxy-3-(2-thienyl)-1-propyn-1-yl]cyclohexanol and to develop standardized protocols for its use in lab experiments.